Cas no 24046-71-7 (L-Alanine, L-tryptophyl-)

• Product Name: L-Alanine, L-tryptophyl-
• CAS No: 24046-71-7
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• MDL: MFCD00037965
• CID: 290388
• PubChem ID: 6993401
• Update Time: 2025-05-22

L-Alanine, L-tryptophyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-tryptophyl-
• H-TRP-ALA-OH
• L-Trp-L-Ala-OH
• L-tryptophanyl-L-alanine
• L-tryptophyl-L-alanine
• N-L-tryptophyl-L-alanine
• trp-ala
• Tryptophanylalanine
• Tryptophylalanine
• Q27144060
• Tryptophanyl-alanine
• 24046-71-7
• AS-77076
• (S)-2-[(S)-2-Amino-3-(1H-indol-3-yl)-propionylamino]-propionic acid
• L-Trp-L-Ala
• HY-P4631
• (S)-2-((S)-2-amino-3-(1H-indol-3-yl)propanamido)propanoic acid
• D94850
• (2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]propanoic acid
• AKOS010420472
• SCHEMBL1617917
• W-A
• CHEBI:73710
• WA
• OHGNSVACHBZKSS-KWQFWETISA-N
• CHEMBL188866
• BDBM50169160
• CS-0655428
• MFCD00037965
• (2S)-2-[[(2S)-2-azaniumyl-3-(1H-indol-3-yl)propanoyl]amino]propanoate
• DTXSID60874542
• (2S)-2-(((2S)-2-amino-3-(1H-indol-3-yl)propanoyl)amino)propanoic acid
• DA-74308
• (2S)-2-(((2S)-2-azaniumyl-3-(1H-indol-3-yl)propanoyl)amino)propanoate
• DTXCID401012668

• MDL： MFCD00037965
• Inchi： 1S/C14H17N3O3/c1-8(14(19)20)17-13(18)11(15)6-9-7-16-12-5-3-2-4-10(9)12/h2-5,7-8,11,16H,6,15H2,1H3,(H,17,18)(H,19,20)/t8-,11-/m0/s1
• InChI Key： OHGNSVACHBZKSS-KWQFWETISA-N
• SMILES： O=C([C@H](CC1=CNC2C=CC=CC1=2)N)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 275.12700
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 108.21000
• LogP: 1.71820

L-Alanine, L-tryptophyl- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on L-Alanine, L-tryptophyl-

Exploring L-Alanine, L-tryptophyl- (CAS No. 24046-71-7): Properties, Applications, and Market Insights

L-Alanine, L-tryptophyl- (CAS No. 24046-71-7) is a dipeptide compound formed by the combination of L-alanine and L-tryptophan, two essential amino acids. This unique molecule has garnered significant attention in the fields of biochemistry, pharmaceuticals, and nutraceuticals due to its potential biological activities and applications. In this comprehensive guide, we delve into the chemical properties, synthesis methods, applications, and current market trends of this fascinating compound.

The molecular structure of L-Alanine, L-tryptophyl- features a peptide bond between the carboxyl group of L-tryptophan and the amino group of L-alanine. This specific arrangement contributes to its stability and biological activity. Researchers have shown particular interest in how this dipeptide might influence neurotransmitter regulation, given the known roles of its constituent amino acids in neurological functions.

Recent studies suggest potential applications of L-Alanine, L-tryptophyl- in dietary supplements and functional foods. The growing consumer interest in cognitive health supplements and natural nootropics has led to increased research into compounds like this dipeptide. Its potential to support mood regulation and sleep quality aligns well with current wellness trends, making it a subject of interest for product developers in the nutraceutical industry.

From a biochemical perspective, L-Alanine, L-tryptophyl- may offer advantages over its individual amino acid components. The dipeptide form could potentially enhance bioavailability and targeted delivery in biological systems. This characteristic has sparked interest in pharmaceutical applications, particularly in formulations designed to support neurological health or metabolic functions.

The synthesis of L-Alanine, L-tryptophyl- typically involves peptide coupling reactions under controlled conditions. Advanced techniques such as solid-phase peptide synthesis (SPPS) or enzymatic methods may be employed to ensure high purity and yield. Quality control measures are crucial, as the compound's efficacy depends on maintaining strict stereochemical purity and absence of contaminants.

In the current market landscape, demand for specialized amino acid derivatives like L-Alanine, L-tryptophyl- is growing steadily. The compound finds applications in research reagents, pharmaceutical intermediates, and as a reference standard in analytical chemistry. Manufacturers are responding to this demand by developing more efficient production processes and scaling up capacity.

Quality specifications for L-Alanine, L-tryptophyl- typically include parameters such as purity (often ≥98%), optical rotation values, and absence of residual solvents. Analytical methods like HPLC, mass spectrometry, and NMR spectroscopy are commonly used for characterization and quality assurance purposes. These rigorous standards ensure the compound meets the requirements of various applications.

Storage and handling recommendations for L-Alanine, L-tryptophyl- generally advise keeping the material in a cool, dry environment, protected from light and moisture. Proper storage conditions help maintain the compound's stability over time, which is particularly important for research and pharmaceutical applications where consistency is critical.

Future research directions for L-Alanine, L-tryptophyl- may explore its potential in gut-brain axis modulation, given the increasing scientific interest in this area. The compound's unique structure positions it as an interesting candidate for studies investigating the relationship between dietary components and neurological function, a hot topic in current nutritional neuroscience research.

From a regulatory perspective, L-Alanine, L-tryptophyl- is generally regarded as safe when used appropriately, though specific regulations may vary by region and application. Manufacturers and users should consult relevant guidelines for their intended use, particularly in food or supplement applications where additional safety assessments may be required.

The global market for specialized amino acid derivatives continues to expand, driven by increasing applications in personalized nutrition and targeted health solutions. As research uncovers more potential benefits of compounds like L-Alanine, L-tryptophyl-, we can expect to see growing interest from both the scientific community and product developers across multiple industries.

For researchers working with L-Alanine, L-tryptophyl-, proper analytical methods are essential. Techniques such as reverse-phase HPLC with UV detection or LC-MS are commonly employed for quantification and purity assessment. These methods provide the sensitivity and specificity needed to ensure accurate characterization of this dipeptide compound.

In conclusion, L-Alanine, L-tryptophyl- (CAS No. 24046-71-7) represents an interesting area of study at the intersection of amino acid chemistry and biological activity research. Its potential applications in health and wellness products, combined with the growing scientific understanding of peptide-based compounds, position it as a noteworthy subject for continued investigation and development in the coming years.